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Introduction
Simazine, a chloro-s-triazine herbicide, has been widely used in agriculture for the control of

broadleaf and grassy weeds. Its primary mode of action is the inhibition of photosynthesis in

plants.[1] Beyond its agricultural applications, simazine has garnered attention in toxicological

and biomedical research due to its potential endocrine-disrupting properties and other off-target

effects. Accurate and reproducible preparation of simazine stock solutions is a critical first step

for in vitro and in vivo studies designed to elucidate its biological effects. This document

provides detailed protocols for the preparation, storage, and application of simazine stock

solutions for experimental purposes.
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Property Value Source

Molecular Formula C₇H₁₂ClN₅ PubChem

Molecular Weight 201.66 g/mol PubChem

Appearance White crystalline solid ChemicalBook[2]

Melting Point 225-227 °C Wikipedia[3]

Solubility of Simazine
The solubility of simazine in various solvents is a critical factor in the preparation of stock

solutions. The following table summarizes its solubility at or near room temperature.

Solvent Solubility Source

Water 5 mg/L Wikipedia[3], ChemicalBook[2]

Methanol 400 mg/L ChemicalBook[2]

Ethanol 570 mg/L PubChem[4]

Acetone 1500 mg/L PubChem[4]

Dichloromethane 0.576 g/L ECHA[5]

Chloroform Slightly soluble Wikipedia[3], ChemicalBook[2]

Toluene 130 mg/L PubChem[4]

n-Hexane 3.1 mg/L PubChem[4]

Petroleum Ether 2 mg/L ChemicalBook[2]

Dimethyl Sulfoxide (DMSO) 12 mg/mL TargetMol[6]

Due to its low aqueous solubility, organic solvents are typically required for preparing

concentrated stock solutions.
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Materials and Reagents
Simazine (analytical standard, purity ≥98%)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Ethanol, absolute, sterile-filtered

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile serological pipettes and pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparation of Simazine Stock Solution (10
mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of simazine in DMSO, a

common solvent for in vitro studies.

Calculation:

To prepare 1 mL of a 10 mM stock solution, the required mass of simazine is calculated

as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 201.66 g/mol x 1000 mg/g

Mass = 2.0166 mg

Weighing:
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In a sterile environment (e.g., a chemical fume hood or biosafety cabinet), accurately

weigh approximately 2.02 mg of simazine powder using a calibrated analytical balance.

Transfer the weighed powder into a sterile amber glass vial or a polypropylene tube.

Dissolution:

Add 1 mL of sterile DMSO to the vial containing the simazine powder.

Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

If necessary, sonicate the solution for a few minutes to aid dissolution. Visually inspect the

solution to ensure no particulates are present.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][7] Protect from light.[1][7]

Preparation of Working Solutions for Cell Culture
Working solutions should be prepared fresh from the stock solution for each experiment. It is

crucial to maintain a low final concentration of the solvent (e.g., DMSO) in the cell culture

medium to avoid solvent-induced cytotoxicity, typically ≤0.1% (v/v).

Example: Preparation of a 10 µM working solution from a 10 mM stock:

Perform a serial dilution. For example, dilute the 10 mM stock solution 1:100 in sterile cell

culture medium to obtain a 100 µM intermediate solution.

Further dilute the 100 µM intermediate solution 1:10 in cell culture medium to achieve the

final desired concentration of 10 µM.
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Always include a vehicle control in your experiments, which consists of cells treated with the

same final concentration of DMSO as the highest concentration of simazine used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

